![molecular formula C10H12N2O3S B2828373 3-(Thiazol-2-ylcarbamoyl)cyclopentanecarboxylic acid CAS No. 1700207-46-0](/img/structure/B2828373.png)
3-(Thiazol-2-ylcarbamoyl)cyclopentanecarboxylic acid
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Description
Scientific Research Applications
- Researchers have explored the antibacterial potential of 3-(thiazol-2-ylcarbamoyl)cyclopentanecarboxylic acid derivatives. These compounds may inhibit bacterial growth and could serve as leads for novel antibiotics .
- Some studies have investigated the antifungal properties of derivatives containing the thiazole moiety. These compounds may exhibit activity against fungal pathogens, making them relevant for antifungal drug development .
- 3-(Thiazol-2-ylcarbamoyl)cyclopentanecarboxylic acid derivatives could potentially modulate inflammatory responses. Researchers have explored their effects on inflammation-related pathways, which could have implications for treating inflammatory diseases .
- Heterocyclic compounds with free amino groups, like those in this compound, can interact with DNA. Understanding their binding properties and potential toxicity is crucial for drug safety assessment .
- The acylated amino group in 3-(thiazol-2-ylcarbamoyl)cyclopentanecarboxylic acid derivatives may lead to less toxic drugs with diverse pharmacological activities. These compounds have been explored for hypoglycemic, diuretic, and fungicidal effects .
- Given the structural resemblance to other neuroactive compounds, researchers have investigated whether 3-(thiazol-2-ylcarbamoyl)cyclopentanecarboxylic acid derivatives could have potential in neurological disorders. Further studies are needed to validate this hypothesis .
- Crystallographic studies have provided insights into the solid-state structure of 3-(thiazol-2-ylcarbamoyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid. Understanding its crystal packing and intermolecular interactions informs drug design and formulation .
- Researchers have explored incorporating 3-(thiazol-2-ylcarbamoyl)cyclopentanecarboxylic acid derivatives into drug delivery systems. Their unique properties may enhance drug stability, solubility, or targeted delivery .
Antibacterial Properties
Antifungal Activity
Anti-inflammatory Effects
DNA Interaction and Toxicity
Pharmacological Activities
Neurological Applications
Crystallography and Solid-State Properties
Drug Delivery Systems
properties
IUPAC Name |
3-(1,3-thiazol-2-ylcarbamoyl)cyclopentane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O3S/c13-8(12-10-11-3-4-16-10)6-1-2-7(5-6)9(14)15/h3-4,6-7H,1-2,5H2,(H,14,15)(H,11,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNIRDXDNHWLQLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC1C(=O)NC2=NC=CS2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Thiazol-2-ylcarbamoyl)cyclopentanecarboxylic acid |
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